6-(5-methyl-2-furyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one

Specification

• CAS No.: 1428139-91-6
• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 6-(5-methylfuran-2-yl)-6,7-dihydro-5H-1,2-benzoxazol-4-one
• Standard InChI: InChI=1S/C12H11NO3/c1-7-2-3-11(15-7)8-4-10(14)9-6-13-16-12(9)5-8/h2-3,6,8H,4-5H2,1H3
• Standard InChI Key: ROHBEFQPMZDQFM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)C2CC3=C(C=NO3)C(=O)C2
• Canonical SMILES: CC1=CC=C(O1)C2CC3=C(C=NO3)C(=O)C2

Introduction

6-(5-methyl-2-furyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one is a heterocyclic compound belonging to the benzisoxazole class, known for its diverse biological activities and unique structural properties. This compound features a benzisoxazole core fused with a dihydrofuran ring, making it a versatile molecule for chemical modifications and functional studies.

Synthesis

The synthesis typically involves the cyclization of appropriate precursors under controlled conditions. A common synthetic route includes the reaction of 5-methyl-2-furylamine with 2-nitrobenzaldehyde, followed by reduction and cyclization steps.

Chemical Reactions and Modifications

6-(5-methyl-2-furyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one undergoes various chemical reactions, including oxidation, reduction, and substitution.

Reaction Type	Reagents	Conditions
Oxidation	Potassium permanganate or chromium trioxide	Acidic or neutral conditions
Reduction	Sodium borohydride or lithium aluminum hydride	Methanol or ethanol
Substitution	Amines or thiols	Base (e.g., sodium hydroxide)

These reactions yield oxidized, reduced, and substituted derivatives, which can be utilized in different applications.

Chemistry

• Building Block: Used as a building block for synthesizing more complex heterocyclic compounds due to its versatile structure.

Biology

• Bioactive Molecule: Investigated for its potential as a bioactive molecule in various biological assays, exploring its biological activities.

Medicine

• Therapeutic Properties: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry

• New Materials Development: Utilized in the development of new materials with specific chemical properties.